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Compound of Interest

Compound Name: 2-Bromo-5-iodopyrazine

CAS No.: 622392-04-5

Cat. No.: B1288987

Get Quote

This guide provides an in-depth analysis of the material safety and handling protocols for 2-
Bromo-5-iodopyrazine (CAS No. 622392-04-5). Designed for researchers, chemists, and drug

development professionals, this document moves beyond a standard safety data sheet (SDS)

to deliver field-proven insights and the causal reasoning behind critical safety procedures. As a

key heterocyclic building block, 2-Bromo-5-iodopyrazine's utility in the synthesis of novel

pharmaceutical and agrochemical compounds is significant.[1] Its dihalogenated structure

offers versatile reactivity for cross-coupling and functionalization reactions, but this same

reactivity necessitates a rigorous and informed approach to its handling to ensure personnel

safety and experimental integrity.

Section 1: Chemical & Physical Identity
A foundational understanding of a compound's physical properties is the first step in a robust

risk assessment. 2-Bromo-5-iodopyrazine is a solid at room temperature, appearing as a

white to light yellow crystalline powder.[2] Its relatively high melting point is indicative of strong

intermolecular forces, influenced by the pyrazine ring's conjugated structure and the presence

of heavy halogen atoms.[2] While poorly soluble in water, it exhibits considerable solubility in

common organic solvents such as dichloromethane, chloroform, and tetrahydrofuran.[2]
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Property Value Source

CAS Number 622392-04-5 [3]

Molecular Formula C₄H₂BrIN₂ [1][4]

Molar Mass 284.88 g/mol [4]

Appearance
White to light yellow

powder/crystalline solid
[2]

Melting Point 95-97 °C [4]

Boiling Point 273.7 ± 35.0 °C (Predicted) [4]

Density 2.495 ± 0.06 g/cm³ (Predicted) [4]

Solubility
Poor in water; Soluble in

various organic solvents
[2]

Section 2: Hazard Identification and GHS
Classification
2-Bromo-5-iodopyrazine is classified under the Globally Harmonized System (GHS) as a

hazardous substance requiring specific precautions.[5] The primary hazards are irritant in

nature, affecting the skin, eyes, and respiratory system.[6] Understanding these classifications

is not merely a regulatory formality; it directly informs the engineering controls and personal

protective equipment (PPE) required for safe handling.

GHS Classification Summary:

Signal Word: Warning[6]

Pictogram: GHS07 (Exclamation Mark)[5]

Hazard Statements:

H315: Causes skin irritation.[3][6]

H319: Causes serious eye irritation.[3][6]
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H335: May cause respiratory irritation.[3][6]

The following diagram outlines the logical flow from hazard identification to the necessary

protective response.
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Caption: GHS Hazard Profile and Corresponding Safety Response Flowchart.
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Section 3: The Principle of ALARA in Handling
Halogenated Heterocycles
The irritant properties of 2-Bromo-5-iodopyrazine are characteristic of many halogenated

aromatic compounds.[7] The electron-withdrawing nature of the halogens and the nitrogen

atoms in the pyrazine ring can render the molecule reactive towards biological nucleophiles,

such as amino acid residues in skin and eye proteins, leading to an irritant response.

Therefore, the guiding principle for handling this compound must be ALARA (As Low As

Reasonably Achievable). This principle dictates that all exposures should be minimized through

a multi-layered safety approach encompassing engineering controls, administrative

procedures, and personal protective equipment.

Section 4: Standard Operating Procedure (SOP) for
Laboratory Use
A self-validating protocol is one where safety is integrated into the workflow, not treated as an

afterthought. The following SOP provides a step-by-step methodology for the safe handling of

2-Bromo-5-iodopyrazine in a laboratory setting.

1. Engineering Controls & Preparation:

Primary Control: All manipulations of 2-Bromo-5-iodopyrazine solid, including weighing and

transfers, MUST be conducted within a certified chemical fume hood to prevent inhalation of

dust particles.[7][8]

Work Area: Ensure the fume hood is clean and uncluttered. Prepare all necessary

glassware, reagents, and a designated, labeled hazardous waste container for halogenated

organic waste before starting.[7][9]

2. Personal Protective Equipment (PPE) Selection:

Eye Protection: Chemical safety goggles are mandatory to protect against dust and potential

splashes.[7][10]

Hand Protection: Wear chemical-resistant nitrile gloves. Given that nitrile gloves can have a

finite breakthrough time, especially with organic solvents, it is good practice to double-glove
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and to change gloves immediately if contamination is suspected.[7][9]

Body Protection: A standard laboratory coat, fully buttoned, and closed-toe shoes are

required to protect the skin.[10]

Respiratory Protection: When used within a fume hood, additional respiratory protection is

typically not required. An N95 dust mask or a respirator with appropriate cartridges should be

available for emergency situations like a large spill outside of the hood.[7]

3. Step-by-Step Handling Protocol:

Transport: Transport the sealed container of 2-Bromo-5-iodopyrazine from its storage

location to the fume hood.

Weighing: Tare a suitable container (e.g., a glass vial) on a balance inside the fume hood.

Carefully transfer the required amount of the solid using a spatula, minimizing the creation of

airborne dust.

Transfer/Dissolution: If preparing a solution, add the solvent to the solid within the fume

hood. Ensure the process is slow enough to avoid splashing.

Reaction Setup: Conduct all subsequent reaction steps within the fume hood. Keep the fume

hood sash at the lowest practical height.[7]

Cleanup: Decontaminate any contaminated glassware with a suitable solvent (e.g., acetone).

Collect this rinsate in the designated halogenated waste container.[7]

4. Waste Disposal:

All solid 2-Bromo-5-iodopyrazine waste, contaminated consumables (gloves, weighing

paper, pipette tips), and rinsates must be disposed of in a clearly labeled hazardous waste

container for halogenated organic compounds.[7][9]

Never mix halogenated waste with non-halogenated waste streams.[7] Follow all institutional

and local regulations for hazardous waste disposal.

The diagram below visualizes this comprehensive workflow.
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3. Post-Procedure Phase

Risk Assessment
(Review SDS)

Verify Fume Hood
Operation

Don Appropriate PPE
(Goggles, Gloves, Coat)

Weigh Solid Chemical

Transfer & Dissolve

Perform Reaction

Decontaminate
Glassware

Segregate Halogenated
Waste

Store Waste Container
for Pickup

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Step-by-step safe handling workflow for 2-Bromo-5-iodopyrazine.
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Section 5: Emergency Response Protocols
Accidental Release (Spill):

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand or

vermiculite to avoid creating dust.[10]

Sweep up the contained material and place it into a sealed, labeled container for hazardous

waste disposal.[11][12]

Do not allow the product to enter drains or waterways.[3]

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[3][11]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and plenty of water.[6][11] Seek medical attention if irritation develops or persists.

[3]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[6] If symptoms like coughing or shortness of breath occur, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[11]

Fire-Fighting Measures:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[11]

Hazards: Combustion may produce toxic and corrosive fumes, including carbon oxides,

nitrogen oxides (NOx), hydrogen bromide, and hydrogen iodide.[11][12]
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Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear to prevent contact with hazardous combustion products.[11][12]

Section 6: Storage and Stability
Proper storage is critical to maintaining the chemical's integrity and preventing hazardous

situations.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][13]

Some suppliers recommend refrigerated storage.

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[14]

Halogenated compounds can also be corrosive to metals over time, so storage in glass

containers within a secondary plastic container is advisable.[9]

Light Sensitivity: While not explicitly stated for this specific pyrazine, related bromo-

iodopyridines are noted to be light-sensitive.[11] Therefore, storing the container in a dark

place or using an amber vial is a prudent precaution.

Section 7: Toxicological & Ecological Profile
Toxicological Information: Specific toxicological studies on 2-Bromo-5-iodopyrazine are not

widely available in public literature.[3] The GHS classification is based on the irritant nature of

the compound. The mechanism of irritation is likely due to its chemical reactivity, as discussed

in Section 3. No data is available to suggest that the compound is a carcinogen or has

reproductive toxicity.[11]

Ecological Information: No specific ecotoxicity data is available.[3] However, as with most

synthetic halogenated organic compounds, it should be assumed to be potentially harmful to

aquatic life with unknown persistence and bioaccumulation potential. Therefore, every effort

must be made to prevent its release into the environment.[3][15] Do not let the product enter

drains, soil, or watercourses.

References
Pipzine Chemicals. 2-Bromo-5-iodopyrazine. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.chemicalbook.com/msds/2-bromo-5-iodopyridine.htm
https://www.fishersci.com/store/msds?partNumber=AC365940050&productDescription=5-BROMO-2-IODOPYRIDINE+98+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC365940050&productDescription=5-BROMO-2-IODOPYRIDINE+98+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/3693DA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL2001606&productDescription=2-BROMO-5-IODOPYRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.chemicalbook.com/msds/2-bromo-5-iodopyridine.htm
https://www.benchchem.com/product/b1288987/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-2-bromo-5-iodopyrazine
https://static.cymitquimica.com/products/54/pdf/sds-OR2986.pdf
https://www.chemicalbook.com/msds/2-bromo-5-iodopyridine.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR2986.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2986.pdf
https://www.combi-blocks.com/msds/QN-7057.pdf
https://www.benchchem.com/product/b1288987/docs?utm_src=pdf-body#a-comprehensive-safety-handling-guide-for-2-bromo-5-iodopyrazine
https://www.pipzinechem.com/product/2-bromo-5-iodopyrazine-cas-622392-04-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemBK. (2024). 2-bromo-5-iodopyrazine - Physico-chemical Properties. Retrieved from

[Link]

PubChem. 2-Bromo-5-iodopyridine | C5H3BrIN. Retrieved from [Link]

GHS 11 (Rev.11) SDS. 2-Bromo-5-iodopyrazine. Retrieved from [Link]

PubChem. 5-Bromo-2-iodo-3-methoxypyrazine | C5H4BrIN2O. Retrieved from [Link]

Laboratory Safety Standard Operating Procedure (SOP). (2018). Retrieved from [Link]

Washington State University. Halogenated Solvents Safety. Retrieved from [Link]

PubChem. GHS Classification Summary (Rev.9, 2021). Retrieved from [Link]

Axxence Aromatic GmbH. (2025). Safety Data Sheet - NATURAL PYRAZINES 10. Retrieved

from [Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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